2070009-26-4
Overview
Description
PGlu-Pro-Arg-MNA monoacetate is a chromogenic substrate . It is used in the measurement of Protein C activity using reagents, both with a partial thromboplastin time (aPTT) system as well as with a chromogenic substrate (pGlu-Pro-Arg-mNA) in a photometric method .
Molecular Structure Analysis
The molecular formula of pGlu-Pro-Arg-MNA monoacetate is C25H36N8O9 . The molecular weight is 592.6 . The canonical SMILES structure is {pGlu}-Pro-Arg-MNA .Physical And Chemical Properties Analysis
PGlu-Pro-Arg-MNA monoacetate is a solid substance . It is soluble in water at a concentration of at least 25 mg/mL (42.19 mM) .Scientific Research Applications
Scientific Software Frameworks and Grid Computing
Scientific research applications often involve complex software development, where modern commercial applications software is generally written using toolkits and software frameworks for rapid assembly from existing component libraries. Scientific software frameworks are emerging for grid-enabling existing applications and developing new ones, enhancing programming productivity in scientific research (Appelbe et al., 2007).
Data Sharing by Scientists: Practices and Perceptions
Data sharing is a crucial part of the scientific method, allowing for verification of results and extending research from prior results. However, scientists face barriers like insufficient time and lack of funding, impacting data sharing in scientific research (Tenopir et al., 2011).
Enabling Technologies for Data-Intensive Analysis
Efficient support for the work of research scientists in data-intensive science requires software applications satisfying requirements like interoperability, integration, and efficient data handling. No single technology addresses all essential requirements, indicating the need for hybrid technologies in scientific processes (Yao et al., 2014).
Legal Framework for Reproducible Scientific Research
Scientists releasing their research publicly, particularly on the Internet, face a gap in the current licensing and copyright structure. The reproducible research standard proposed for scientific researchers can encourage reproducible scientific investigation and promote collaboration (Stodden, 2009).
Hackathons for Accelerating Scientific Discoveries
Hackathons can enhance collaborative science, enabling peer review before results are published, cross-validating study designs, and driving reproducibility of scientific analyses (Ghouila et al., 2018).
Crowdsourcing in Scientific Research
Horizontally distributed scientific research, such as crowdsourcing, complements traditional small-scale science. It maximizes resources, promotes inclusiveness, and increases rigor and reliability in scientific research (Uhlmann et al., 2019).
Unit Testing Framework for Scientific Legacy Code
Unit testing frameworks help visualize scientific code architecture, optimize software design, and analyze functionality, which is crucial in large-scale scientific applications (Yao et al., 2017).
Reproducibility in Basic and Preclinical Research
The reproducibility crisis in basic and preclinical research often results from a failure to adhere to good scientific practice. Improving reproducibility is key to enhancing research quality (Begley & Ioannidis, 2015).
Open-Source Hardware in Scientific Research
Open-source hardware like Arduino is a low-cost alternative for scientific instrumentation, enabling the development of inexpensive, automated sensing and data logging systems (Fisher & Gould, 2012).
Safety and Hazards
Properties
CAS No. |
2070009-26-4 |
|---|---|
Molecular Formula |
C₂₅H₃₆N₈O₉ |
Molecular Weight |
592.60 |
sequence |
One Letter Code: pGlu-PR-MNA |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
